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Compound of Interest

Compound Name: NCGC00029283

Cat. No.: B1677931

Researchers and drug development professionals handling NCGC00029283, a WRN helicase
inhibitor, must adhere to specific safety and disposal protocols to ensure a safe laboratory
environment and compliance with regulations. This guide provides essential information on the
proper disposal of this compound, based on available safety data.

Key Safety and Disposal Information

The following table summarizes crucial quantitative data and handling recommendations for
NCGC00029283. This information is essential for immediate safety and logistical planning.

Parameter Valuellnstruction Source

Powder: -20°C for up to 2
Storage Temperature years. In DMSO: -80°C for up MedchemExpress
to 6 months.

Personal Protective Equipment  Safety glasses, chemical- )
) Standard Laboratory Practice
(PPE) resistant gloves, lab coat.

Absorb with inert material,
Spill Response collect in a sealed container for  General Chemical Safety

disposal.

Dispose of as hazardous
Disposal Method waste in accordance with local,  General Chemical Safety

state, and federal regulations.
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Experimental Protocols: Disposal Procedure

The proper disposal of NCGC00029283, whether in its pure form or in solution, must be

conducted as a controlled process to mitigate any potential environmental or health risks. The

following step-by-step procedure outlines the recommended disposal protocol.

. Waste ldentification and Segregation:

All materials contaminated with NCGC00029283, including unused compound, solutions,
contaminated personal protective equipment (PPE), and labware (e.g., pipette tips, vials),
must be treated as hazardous waste.

Segregate NCGC00029283 waste from other laboratory waste streams to ensure proper
handling and disposal.

. Waste Collection and Storage:

Collect all solid and liquid waste containing NCGC00029283 in a designated, properly
labeled, and sealed hazardous waste container.

The container should be made of a material compatible with the chemical and any solvents
used.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

. Waste Disposal:

Disposal of NCGC00029283 waste must be handled by a licensed hazardous waste disposal
company.

Do not dispose of this chemical down the drain or in regular trash.

Provide the waste disposal company with a complete and accurate description of the waste,
including a copy of the Safety Data Sheet (SDS) if available.

Disposal Workflow for NCGC00029283

The following diagram illustrates the logical workflow for the proper disposal of
NCGC00029283.
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NCGC00029283 Disposal Workflow
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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